Cas no 220199-90-6 (Cyclohexanone,2-(hydroxymethyl)-, (2S)-)
220199-90-6 structure
Product name:Cyclohexanone,2-(hydroxymethyl)-, (2S)-
Cyclohexanone,2-(hydroxymethyl)-, (2S)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,2-(hydroxymethyl)-, (2S)-
- (S)-2-HYDROXYMETHYLCYCLOHEXANONE
- (S)-2-Hydroxymethyl-cyclohexanone
- (S)-2-(hydroxymethyl)cyclohexanone
- (2S)-2-(HYDROXYMETHYL)CYCLOHEXAN-1-ONE
- 220199-90-6
- AKOS006309764
- SCHEMBL15048937
- J-014425
- SIGZQOSGZJNAKB-LURJTMIESA-N
-
- MDL： MFCD11053645
- Inchi： InChI=1S/C7H12O2/c8-5-6-3-1-2-4-7(6)9/h6,8H,1-5H2/t6-/m0/s1
- InChI Key： SIGZQOSGZJNAKB-LURJTMIESA-N
- SMILES： C1CCC(=O)[C@@H](C1)CO
Computed Properties
- Exact Mass: 128.08376
- Monoisotopic Mass: 128.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 0.8
Experimental Properties
- PSA: 37.3
Cyclohexanone,2-(hydroxymethyl)-, (2S)- Related Literature
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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4. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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5. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
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